Cas no 769961-43-5 (4-chloro-3-(2-methoxyethoxy)benzenamine)

• Product Name: 4-chloro-3-(2-methoxyethoxy)benzenamine
• CAS No: 769961-43-5
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 2124089
• PubChem ID: 17755721
• Update Time: 2025-04-21

4-chloro-3-(2-methoxyethoxy)benzenamine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-(2-methoxyethoxy)benzenamine
• 4-chloro-3-(2-methoxyethoxy)aniline
• DB-332158
• A1-06932
• AKOS013325148
• H28274
• 4-Chloro-3-(2-methoxyethoxy)-phenylamine
• 4-Chloro-3-(2-methoxy-ethoxy)-phenylamine
• 769961-43-5
• SCHEMBL2227815

• Inchi： 1S/C9H12ClNO2/c1-12-4-5-13-9-6-7(11)2-3-8(9)10/h2-3,6H,4-5,11H2,1H3
• InChI Key： YWXRPNPQRVIHAG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1OCCOC)N

Computed Properties

• Exact Mass: 201.0556563Da
• Monoisotopic Mass: 201.0556563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.5Ų